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Compound of Interest

Compound Name: 4-Bromo-3-(hydroxymethyl)phenol

Cat. No.: B1288526

Essential Safety and Handling Guide for 4-
Bromo-3-(hydroxymethyl)phenol

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Bromo-3-(hydroxymethyl)phenol, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is essential for ensuring a safe laboratory
environment.

Physicochemical and Hazard Data

The following table summarizes the key quantitative data for 4-Bromo-3-
(hydroxymethyl)phenol.
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Property Value Reference
CAS Number 2737-20-4 [1112]
Molecular Formula C7H7BrO: [1]
Molecular Weight 203.03 g/mol [1]
Appearance Solid [3]

Melting Point 142 °C [2]

Boiling Point 341.2+27.0°C [2]

Storage Temperature 2-8°C, Sealed in dry [3]

conditions

Hazard Statements:

Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Harmful if swallowed, inhaled, or absorbed through the skin.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following
recommendations are based on general best practices for handling phenolic and brominated
aromatic compounds.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles. A
face shield should be worn
over goggles if there is a

significant splash hazard.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[5]

[6]

Hand Protection

Double-gloving is
recommended. Use nitrile
exam-style gloves as a base
layer, with an outer layer of
utility-grade neoprene or butyl
rubber gloves for extended

contact.[5]

Phenolic compounds can
penetrate standard nitrile
gloves. Neoprene and butyl

rubber offer better resistance.

[5107]

Skin and Body Protection

A fully buttoned lab coat, long
pants, and closed-toe shoes
are mandatory.[5] For tasks
with a higher risk of splashing,
a chemically resistant apron
(neoprene or butyl rubber) is
advised.[5]

Prevents accidental skin
contact and contamination of

personal clothing.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.
[5][8] If a fume hood is not
available or if dust/aerosols
are generated, a NIOSH-
approved respirator with an
organic vapor/acid gas
cartridge and a P100
particulate filter is required. A

proper fit test is essential.

Minimizes the risk of inhaling

irritating dust or vapors.[9]

Operational Plan: Step-by-Step Handling

Procedures
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This section outlines the procedural workflow for safely handling 4-Bromo-3-
(hydroxymethyl)phenol from receipt to disposal.

1. Pre-Handling Preparations:

o Designated Area: All work with this compound must be performed in a designated area within
a certified chemical fume hood.[5][8]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[9]

o Spill Kit: A spill kit containing absorbent materials (e.g., vermiculite or commercial absorbent
pads), appropriate PPE, and waste disposal bags must be available.

o Waste Container: Prepare a clearly labeled, sealable hazardous waste container for all solid
and liquid waste contaminated with 4-Bromo-3-(hydroxymethyl)phenol.

2. Handling the Compound:

o Personal Protective Equipment: Don all required PPE as detailed in the table above before
entering the designated handling area.

e Weighing: If weighing the solid, do so within the fume hood to contain any dust. Use a
disposable weigh boat.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Centrifugation: If centrifugation is required, use sealed safety cups to prevent the generation
of aerosols. Always open centrifuge tubes inside the fume hood.[5]

3. Post-Handling Procedures:

o Decontamination: Wipe down the work area within the fume hood with an appropriate
decontaminating solution.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Disposable
gloves should be removed first and placed in the hazardous waste container. The lab coat
should be the last item removed.
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» Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal is a critical step in the chemical lifecycle to ensure environmental and personal
safety.

o Chemical Waste: All surplus 4-Bromo-3-(hydroxymethyl)phenol and solutions containing it
must be disposed of as hazardous chemical waste.[5][6] Do not pour down the drain.

o Contaminated Materials: All disposable items that have come into contact with the chemical,
including gloves, weigh boats, paper towels, and pipette tips, must be collected in the
designated hazardous waste container.[9]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste. Manage the empty container according to
your institution's specific guidelines for hazardous waste containers.[9]

o Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office or a licensed professional waste disposal service.[9]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the handling workflow for 4-Bromo-3-
(hydroxymethyl)phenol.
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Caption: Workflow for handling 4-Bromo-3-(hydroxymethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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